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Compound of Interest

Compound Name: NC1153

Cat. No.: B15570748

For immediate release: This document provides essential safety and logistical information for
the proper disposal of NC1153, a selective Janus kinase 3 (JAK3) inhibitor. Researchers,
scientists, and drug development professionals are urged to adhere to these procedures to
ensure personnel safety and environmental protection. NC1153, identified by CAS number
150661-91-9, is a potent Mannich base compound requiring specialized handling and disposal
as chemical waste.

Hazard Profile and Safety Summary

While a specific Safety Data Sheet (SDS) for NC1153 is not publicly available, its classification
as a Mannich base and a potent kinase inhibitor suggests a hazard profile that warrants careful
handling. Similar compounds, such as other JAK inhibitors and Mannich base adducts, exhibit

characteristics that should be assumed for NC1153 in the absence of specific data.

Assumed Hazard Information:
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Hazard Classification

Description

Primary Precaution

Acute Oral Toxicity

Harmful if swallowed.

Avoid ingestion. Wash hands

thoroughly after handling.

Serious Eye Damage/Irritation

May cause serious eye

damage.

Wear safety glasses or

goggles.

Aquatic Toxicity

Potentially very toxic to aquatic

life with long-lasting effects.[1]

Do not dispose of down the

drain.

Incompatible Materials

Strong acids, strong bases,

and strong oxidizing agents.

Store separately from

incompatible chemicals.

Hazardous Decomposition

May emit toxic fumes,
including carbon oxides and
nitrogen oxides, under fire

conditions.

Use appropriate fire
extinguishing media and wear
self-contained breathing

apparatus in case of fire.

Experimental Protocols for Disposal

The following step-by-step procedures are based on general best practices for the disposal of

hazardous laboratory chemicals and should be followed for all waste streams containing

NC1153.

1. Waste ldentification and Segregation:

e Pure Compound: Any unused or expired pure NC1153 powder must be treated as hazardous

chemical waste.

o Contaminated Labware: All disposable items that have come into direct contact with

NC1153, including pipette tips, vials, gloves, and bench paper, are to be considered

contaminated waste.

¢ Solutions: Aqueous and solvent-based solutions containing NC1153 must be collected as

liquid chemical waste. Do not mix with other waste streams unless explicitly permitted by

your institution's Environmental Health and Safety (EHS) department.
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Sharps: Needles, syringes, and other sharps contaminated with NC1153 must be disposed
of in a designated, puncture-proof sharps container.

. Waste Collection and Storage:

Collect all NC1153 waste in clearly labeled, chemically compatible containers with secure
lids.

The label should include "Hazardous Waste," the chemical name "NC1153," the CAS
number "150661-91-9," and the primary hazard(s) (e.g., "Toxic," "Aquatic Hazard").

Store waste containers in a designated, well-ventilated, and secure area, away from
incompatible materials.

Liquid waste containers should be stored in secondary containment to prevent spills.
. Final Disposal:

Consult your institution's EHS department for specific guidance on the final disposal of
NC1153 waste.

Do not dispose of any NC1153 waste down the drain or in the regular trash.

The most common disposal route for this type of chemical waste is through a licensed
hazardous waste disposal company, which will typically use high-temperature incineration.

NC1153 Disposal Workflow
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Caption: Decision workflow for the proper disposal of NC1153 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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